![molecular formula C12H17N3OS B6009685 2-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]-1-butanol](/img/structure/B6009685.png)
2-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]-1-butanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]-1-butanol” is a derivative of the compound "2-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]acetic acid" . The latter is a heterocyclic compound with a pyrimidine nucleus, which is an essential base component of the genetic material of deoxyribonucleic acid .
Mechanism of Action
2-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]-1-butanol exerts its pharmacological effects by selectively inhibiting the activity of this compound isoforms. This compound is a family of serine/threonine kinases that play a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis. The inhibition of this compound activity by this compound leads to the activation of downstream signaling pathways that regulate cell cycle progression and apoptosis.
Biochemical and Physiological Effects:
This compound has been found to exhibit potent anti-cancer and anti-inflammatory properties in various in vitro and in vivo studies. The compound has been shown to induce cell cycle arrest and apoptosis in cancer cells by inhibiting this compound signaling pathways. Additionally, it has been found to inhibit the production of pro-inflammatory cytokines by immune cells, thereby reducing inflammation.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]-1-butanol is its high potency and selectivity towards this compound isoforms. This makes it an ideal candidate for studying this compound signaling pathways and their role in various cellular processes. However, one of the limitations of using this compound in lab experiments is its low solubility in aqueous solutions, which can make it difficult to prepare stock solutions and perform assays.
Future Directions
There are several future directions for research on 2-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]-1-butanol. One area of research could be the development of more potent and selective this compound inhibitors based on the chemical structure of this compound. Another area of research could be the investigation of the pharmacological effects of this compound in various animal models of cancer and inflammation. Additionally, the potential use of this compound as a therapeutic agent for the treatment of cancer and inflammatory diseases could be explored further.
Synthesis Methods
The synthesis of 2-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]-1-butanol involves the reaction of 6-ethylthieno[2,3-d]pyrimidin-4-amine with 4-bromo-1-butanol in the presence of a suitable base such as potassium carbonate. The reaction is carried out under reflux conditions in a suitable solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The resulting product is purified by column chromatography or recrystallization to obtain pure this compound.
Scientific Research Applications
2-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]-1-butanol has been extensively researched for its potential therapeutic applications. It has been found to exhibit potent anti-cancer activity against various types of cancer cells, including breast, lung, and prostate cancer cells. The compound has been shown to induce cell cycle arrest and apoptosis in cancer cells by inhibiting this compound signaling pathways. Additionally, it has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.
Properties
IUPAC Name |
2-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]butan-1-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3OS/c1-3-8(6-16)15-11-10-5-9(4-2)17-12(10)14-7-13-11/h5,7-8,16H,3-4,6H2,1-2H3,(H,13,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BECBNBIPSRVKHK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(N=CN=C2S1)NC(CC)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.